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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lactate, once considered a metabolic waste product of glycolysis, is now recognized as a

crucial player in cellular metabolism, particularly in cancer. The transport of lactate across the

cell membrane is primarily mediated by monocarboxylate transporters (MCTs). In many cancer

cells, elevated glycolysis leads to increased lactate production, which is then exported by MCTs

to maintain intracellular pH and support a high glycolytic rate—a phenomenon known as the

Warburg effect.

AZD3965 is a potent and selective inhibitor of MCT1, a key transporter responsible for lactate

influx and efflux in various cell types.[1][2][3] By blocking MCT1, AZD3965 disrupts lactate

transport, leading to intracellular lactate accumulation and subsequent metabolic stress, which

can inhibit cancer cell growth.[1] These application notes provide detailed protocols for

performing lactate uptake assays using AZD3965 to study its effects on cancer cell

metabolism.

Mechanism of Action of AZD3965
AZD3965 is a small molecule inhibitor that demonstrates high affinity and selectivity for MCT1.

[1] It also shows activity against MCT2 but has significantly lower or no activity against MCT3

and MCT4.[1][4] The expression levels of MCT1 and MCT4 are critical determinants of cellular

sensitivity to AZD3965. Cells with high MCT1 and low or absent MCT4 expression are
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generally more sensitive to the inhibitory effects of AZD3965.[1] MCT4 can act as a resistance

mechanism by compensating for the loss of MCT1-mediated lactate export.[1]

The inhibition of MCT1 by AZD3965 blocks the transport of lactate across the cell membrane.

In glycolytic cancer cells that rely on exporting lactate, this leads to an accumulation of

intracellular lactate.[1][5] This intracellular acidification can inhibit glycolysis through a negative

feedback loop and shift cellular metabolism towards oxidative phosphorylation.[5]
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1. Seed cells in 96-well plates
and allow to adhere overnight.

2. Pre-treat cells with varying
concentrations of AZD3965

(e.g., 0-1000 nM) for 24 hours.

3. Wash cells with Krebs-Ringer-HEPES (KRH) buffer.

4. Add uptake cocktail containing
[14C]-L-Lactate to each well.

5. Incubate for a defined period
(e.g., 1 hour) at 37°C.

6. Stop the uptake by washing
cells with ice-cold KRH buffer.

7. Lyse cells and measure
radioactivity using a
scintillation counter.

8. Normalize radioactivity to
protein concentration and

analyze data.

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1666217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pre-clinical pharmacology of AZD3965, a selective inhibitor of MCT1: DLBCL, NHL and
Burkitt’s lymphoma anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]

2. aacrjournals.org [aacrjournals.org]

3. Inhibition of Monocarboxylate transporter-1 (MCT1) by AZD3965 enhances radiosensitivity
by reducing lactate transport - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. MCT1 inhibitor AZD3965 increases mitochondrial metabolism, facilitating combination
therapy and non-invasive magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Lactate Uptake Assay
Using AZD3965]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666217#lactate-uptake-assay-using-azd3965]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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